Cas no 2229279-11-0 (O-{1-(2-methoxy-5-nitrophenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-methoxy-5-nitrophenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229279-11-0
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5979311
• PubChem ID: 165657289
• Update Time: 2025-05-22

O-{1-(2-methoxy-5-nitrophenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-methoxy-5-nitrophenyl)cyclopropylmethyl}hydroxylamine
• EN300-1730315
• O-{[1-(2-methoxy-5-nitrophenyl)cyclopropyl]methyl}hydroxylamine
• 2229279-11-0

• Inchi： 1S/C11H14N2O4/c1-16-10-3-2-8(13(14)15)6-9(10)11(4-5-11)7-17-12/h2-3,6H,4-5,7,12H2,1H3
• InChI Key： JVTLXDAQVYZYIM-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=C(C=CC=2OC)[N+](=O)[O-])CC1)N

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.3Ų

Additional information on O-{1-(2-methoxy-5-nitrophenyl)cyclopropylmethyl}hydroxylamine

O-{1-(2-Methoxy-5-Nitrophenyl)cyclopropylmethyl}Hydroxylamine: A Comprehensive Overview

O-{1-(2-Methoxy-5-Nitrophenyl)cyclopropylmethyl}Hydroxylamine, also known by its CAS number 2229279-11-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a hydroxylamine group attached to a cyclopropylmethyl moiety, which is further substituted with a 2-methoxy-5-nitrophenyl group. This combination of functional groups endows the compound with distinctive chemical properties and biological activities.

The synthesis of O-{1-(2-Methoxy-5-Nitrophenyl)cyclopropylmethyl}Hydroxylamine involves a series of well-established organic reactions, including nucleophilic substitution and cyclopropanation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments highlight the compound's versatility and its suitability for large-scale production in pharmaceutical settings.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that O-{1-(2-Methoxy-5-Nitrophenyl)cyclopropylmethyl}Hydroxylamine exhibits potent antioxidant properties, making it a promising candidate for applications in oxidative stress-related diseases. Furthermore, preclinical studies have shown that this compound can modulate key enzymes involved in inflammation and neurodegenerative processes, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Research indicates that it possesses significant pesticidal activity against various insect species, particularly those resistant to conventional pesticides. This discovery has sparked interest in developing it as an eco-friendly alternative to synthetic pesticides, aligning with the growing demand for sustainable agricultural practices.

The structural uniqueness of O-{1-(2-Methoxy-5-Nitrophenyl)cyclopropylmethyl}Hydroxylamine has also made it a valuable tool in medicinal chemistry. Its cyclopropyl group contributes to enhanced drug-like properties, such as improved bioavailability and target selectivity. Recent computational studies have utilized molecular docking techniques to predict its binding affinities to various protein targets, providing insights into its mechanism of action at the molecular level.

Despite its promising potential, further research is required to fully elucidate the safety profile and efficacy of this compound. Ongoing clinical trials are focusing on optimizing its pharmacokinetic properties and minimizing any potential side effects. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical practice.

In conclusion, O-{1-(2-Methoxy-5-Nitrophenyl)cyclopropylmethyl}Hydroxylamine represents a compelling example of how innovative chemical design can lead to novel therapeutic agents with broad applicability. With continued research and development, this compound holds the promise of making significant contributions to both human health and environmental sustainability.